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Compound of Interest

Compound Name: 3,4-Hexanediol

Cat. No.: B1617544 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for 3,4-
Hexanediol, intended for use by professionals in research and development. The following

sections detail the physical and chemical properties, toxicological data, handling and safety

precautions, and representative experimental protocols for safety assessment.

Core Safety and Handling Summary
3,4-Hexanediol is a chemical compound that requires careful handling to minimize potential

health risks. Based on available data for the substance and related compounds, it is

considered an irritant, with the potential to cause skin and serious eye irritation.[1] Inhalation of

vapors or mists may cause respiratory tract irritation.[1] Standard laboratory personal protective

equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab coat, should

be worn when handling this compound. Work should be conducted in a well-ventilated area or

under a chemical fume hood.

Quantitative Data
The following tables summarize the key physical, chemical, and toxicological properties of 3,4-
Hexanediol and related compounds.

Table 1: Physical and Chemical Properties of 3,4-Hexanediol

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b1617544?utm_src=pdf-interest
https://www.benchchem.com/product/b1617544?utm_src=pdf-body
https://www.benchchem.com/product/b1617544?utm_src=pdf-body
https://www.benchchem.com/product/b1617544?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/102504
https://pubchem.ncbi.nlm.nih.gov/compound/102504
https://www.benchchem.com/product/b1617544?utm_src=pdf-body
https://www.benchchem.com/product/b1617544?utm_src=pdf-body
https://www.benchchem.com/product/b1617544?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1617544?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C₆H₁₄O₂ [2][3][4]

Molecular Weight 118.17 g/mol [2][3][4][5][6]

CAS Number 922-17-8 [2][4][6]

Boiling Point 199.6 °C at 760 mmHg [2][4][5]

Density 0.958 g/cm³ [2][5]

Flash Point 98.1 °C [2][4]

LogP (Octanol/Water Partition

Coefficient)
0.52820 [2][3]

Refractive Index 1.445 [2]

Table 2: Toxicological Data

Note: Specific toxicological data for 3,4-Hexanediol is limited. The table includes data for

related compounds to provide an indication of potential hazards.

Test Species Route Value Compound Source

LD₅₀ (Acute

Oral)
Rat Oral 1400 mg/kg

2-Ethyl-1,3-

hexanediol
[7]

LDLo (Lowest

published

lethal dose)

Rabbit Unreported 1500 mg/kg

3,4-Diethyl-

3,4-

hexanediol

[8]

Hazard Identification and First Aid
GHS Hazard Statements:

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]
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H335: May cause respiratory irritation.[1]

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[9]

P264: Wash skin thoroughly after handling.[1][10][11]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[10][12][13]

P302 + P352: IF ON SKIN: Wash with plenty of water.[10]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[1][9][10][11]

First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical attention immediately.[7][14]

Skin Contact: In case of contact, immediately flush skin with plenty of water. Remove

contaminated clothing and shoes. Get medical attention if irritation develops and persists.[7]

[14]

Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give

artificial respiration. If breathing is difficult, give oxygen. Get medical aid if cough or other

symptoms appear.[14]

Ingestion: If swallowed, do NOT induce vomiting. Never give anything by mouth to an

unconscious person. Rinse mouth with water. Get medical attention.[14][15]

Handling and Storage
Handling: Wash thoroughly after handling. Use with adequate ventilation. Avoid contact with

eyes, skin, and clothing. Keep container tightly closed. Avoid ingestion and inhalation.[7][16]

Storage: Store in a tightly closed container. Store in a cool, dry, well-ventilated area away

from incompatible substances.[7][9]
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Accidental Release and Fire-Fighting Measures
Accidental Release: Use personal protective equipment. Absorb spill with inert material (e.g.,

vermiculite, sand, or earth), then place in a suitable container for disposal. Avoid runoff into

storm sewers and ditches which lead to waterways. Clean up spills immediately, observing

precautions in the Protective Equipment section.[7][14][16]

Fire-Fighting: In case of fire, use water spray, dry chemical, carbon dioxide, or alcohol-

resistant foam.[15] Wear a self-contained breathing apparatus in pressure-demand,

MSHA/NIOSH (approved or equivalent), and full protective gear.[15][17]

Experimental Protocols for Safety Assessment
Detailed experimental protocols for the toxicological evaluation of chemicals like 3,4-
Hexanediol are standardized by organizations such as the Organisation for Economic Co-

operation and Development (OECD). The following are summaries of relevant OECD

guidelines.

1. Acute Dermal Irritation/Corrosion (Based on OECD Guideline 404)

Principle: This test determines the potential for a substance to cause reversible inflammatory

changes to the skin. The substance is applied to the skin of a single animal, and the effects

are observed. A tiered testing strategy is recommended to minimize animal use.[18]

Methodology:

Initial Assessment: A weight-of-the-evidence analysis of existing data is performed. If data

is insufficient, in vitro testing is considered.[18]

Animal Selection: A single healthy young adult albino rabbit is used for the initial test.

Dose Application: 0.5 mL of the liquid test substance is applied to a small area

(approximately 6 cm²) of shaved skin and covered with a gauze patch and non-irritating

tape.

Exposure: The exposure duration is typically 4 hours.
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Observation: After the exposure period, the patch is removed, and the skin is washed.

Dermal reactions are graded for erythema and edema at 1, 24, 48, and 72 hours after

patch removal.

Confirmatory Testing: If a corrosive effect is not observed in the initial animal, the irritant or

negative response is confirmed in up to two additional animals.

2. Acute Eye Irritation/Corrosion (Based on OECD Guideline 405)

Principle: This method assesses the potential of a substance to produce irritation or damage

to the eye.[2][5][10]

Methodology:

Pre-assessment: A weight-of-the-evidence analysis is conducted, including results from

skin irritation studies and validated in vitro or ex vivo tests.[2][5]

Animal Selection: The initial test is performed on a single healthy young adult albino rabbit.

[10]

Substance Instillation: 0.1 mL of the liquid test substance is placed in the conjunctival sac

of one eye after gently pulling the lower lid away from the eyeball. The other eye remains

untreated as a control.[7]

Observation: The eyes are examined at 1, 24, 48, and 72 hours after application.[10]

Ocular reactions (corneal opacity, iris lesions, conjunctival redness, and chemosis) are

graded.

Confirmatory Test: If a corrosive or severe irritant effect is not observed, the response is

confirmed in up to two additional animals.[10]

3. Acute Oral Toxicity - Fixed Dose Procedure (Based on OECD Guideline 420)

Principle: This procedure provides information on the hazardous properties of a substance

following oral administration and allows for its classification. It avoids using lethality as an

endpoint.[19]
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Methodology:

Animal Selection: Healthy, young adult rats of a single sex (typically females) are used.[19]

Fasting: Animals are fasted prior to dosing.[19]

Dosing: The test substance is administered in a single dose by gavage. Dosing is stepwise

using fixed doses of 5, 50, 300, and 2000 mg/kg. The starting dose is selected based on a

sighting study to be one that is expected to produce some signs of toxicity without

mortality.[19]

Observation: Animals are observed for mortality, clinical signs, and body weight changes

for at least 14 days.

Necropsy: At the end of the study, all animals are subjected to a gross necropsy.

Visualizations
The following diagrams illustrate a tiered testing strategy for irritation assessment and a

plausible metabolic pathway for a related compound.
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Tiered Testing Strategy for Irritation Assessment

Start: New Chemical

Weight-of-Evidence Analysis
(Existing Data, SAR)

In Vitro / Ex Vivo Testing
(e.g., OECD TG 439 - Skin Irritation)

Insufficient Data

In Vivo Skin Test (1 animal)
(OECD TG 404)

Negative/Inconclusive

Classify as Corrosive/Severe Irritant
(Stop Testing)

Positive Result

In Vivo Eye Test (1 animal)
(OECD TG 405)

Not Corrosive Corrosive

Classify as Irritant

Irritant

Classify as Non-Irritant

Not Irritant

End Classification
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Plausible Metabolic Interaction for a Hexanediol Metabolite

2,5-Hexanediol
(related diol)

5-Hydroxy-2-hexanone

Metabolism

2,5-Hexanedione

Metabolism

Inhibition

Glycolysis Pathway

Glyceraldehyde-3-Phosphate
Dehydrogenase (GAPDH) Phosphofructokinase (PFK)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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